Cas no 81840-15-5 (Vesnarinone)

Vesnarinone is a quinolinone derivative with inotropic and vasodilatory properties, primarily investigated for its potential in treating congestive heart failure (CHF). It functions as a selective phosphodiesterase III (PDE III) inhibitor, enhancing myocardial contractility while reducing peripheral vascular resistance. Unlike conventional inotropes, vesnarinone exhibits a unique dual mechanism, combining positive inotropic effects with mild potassium channel blockade, which may contribute to its favorable hemodynamic profile. Clinical studies have explored its ability to improve cardiac output without significantly increasing oxygen demand. Additionally, vesnarinone has demonstrated immunomodulatory effects, potentially offering benefits in inflammatory cardiovascular conditions. Its distinct pharmacological profile makes it a compound of interest for targeted CHF therapy.
Vesnarinone structure
Vesnarinone structure
Product Name:Vesnarinone
CAS No:81840-15-5
MF:C22H25N3O4
MW:395.451605558395
CID:93764
PubChem ID:5663
Update Time:2025-06-11

Vesnarinone Chemical and Physical Properties

Names and Identifiers

    • Vesnarinone
    • 1-(3,4-dimethoxybenzoyl)-4-(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-Piperazine
    • Arkin
    • Pieranometazine
    • 6-(4-(3,4-dimethoxybenzoyl)piperazin-1-yl)-3,4-dihydroquinolin-2(1H)-one
    • 6-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-3,4-dihydro-1H-quinolin-2-one
    • 3,4-dihydro-6-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]-2(1H)-quinoline
    • 6-[4-(3,4-dimethoxy-benzoyl)-1-piperazinyl]-3,4-dihydrocarbostyril
    • Arkin-Z
    • DRG-0210
    • OPC8212
    • OPC-8212
    • Piteranometozine
    • Vesnarinona [Spanish]
    • Vesnarinonum [Latin]
    • 6-[4-(3,4-Dimethoxybenzoyl)-1-piperazinyl]-3,4-dihydro-2(1H)-quinolinone
    • OPC 8212
    • VESNARINONE [MI]
    • UNII-5COW40EV8M
    • Vesnarinone (JAN/USAN/INN)
    • BENZYL2-ACETAMIDO-4,6-O-BENZYLIDENE-2-DEOXY-ALPHA-D-GLUCOPYRANOSIDE
    • SCHEMBL50993
    • 3,4-Dihydro-6-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]-2-(1H)-quinolinone
    • OPC 8212;OPC-8212;OPC8212
    • CCRIS 1451
    • 1-(3,4-Dimethoxybenzoyl)-4-(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)piperazine
    • CHEBI:31237
    • NCGC00510509-02
    • Arkin Z
    • VESNARINONE [MART.]
    • Vesnarinonum
    • VESNARINONE [JAN]
    • 6-(4-(3,4-Dimethoxybenzoyl)-1-piperazinyl)-3,4-dihydro-2(1H)-
    • A857063
    • 6-{4-[(3,4-dimethoxyphenyl)carbonyl]piperazin-1-yl}-1,2,3,4-tetrahydroquinolin-2-one
    • 5-{3-[3-(2-Chloro-4-fluorophenoxy)-1-azetidinyl]-5-(methoxymethyl)-4H-1,2,4-triazol-4-yl}-2-methoxypyridine
    • Vesnarinone(OPC8212)
    • BRN 5644229
    • BDBM50016980
    • HY-15297
    • MS-26657
    • Q7923264
    • VESNARINONE [USAN]
    • MFCD00867124
    • Piperazine, 1-(3,4-dimethoxybenzoyl)-4-(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-
    • VESNARINONE [VANDF]
    • [4-(3,4-Dihydro-quinolin-6-yl)-piperazin-1-yl]-(3,4-dimethoxy-phenyl)-methanone
    • OPC-8212; Piteranometozine; Arkin
    • 5COW40EV8M
    • 6-[4-(3,4-Dimethoxy-benzoyl)-piperazin-1-yl]-3,4-dihydro-1H-quinolin-2-one(OPC-8212)
    • EX-A718
    • CS-5387
    • FT-0630896
    • ZVNYJIZDIRKMBF-UHFFFAOYSA-N
    • NS00069189
    • 81840-15-5
    • 6-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]-3,4-dihydrocarbostyril
    • CHEMBL17423
    • DTXSID80231411
    • Vesnarinone [USAN:INN:JAN]
    • VESNARINONE [WHO-DD]
    • D01690
    • 1-(1,2,3,4-Tetrahydro-2-oxo-6-quinolyl)-4-veratroylpiperazine
    • BCP15943
    • Vesnarinona
    • Arkin (TN)
    • VESNARINONE [INN]
    • 3,4-Dihydro-6-(4-(3,4-dimethoxybenzoyl)-1-piperazinyl)-2(1H)-quinolinone
    • 6-[4-(3,4-Dimethoxy-benzoyl)-piperazin-1-yl]-3,4-dihydro-1H-quinolin-2-one
    • Arkin Z (TN)
    • AKOS027475338
    • DB12082
    • 6-(4-(3,4-Dimethoxybenzoyl)-1-piperazinyl)-3,4-dihydro-2(1H)-quinolone
    • J-690354
    • 6-[4-(3,4-Dimethoxybenzoyl)-1-piperazinyl]-3,4-dihydro-2(1H)-quinolinone (ACI)
    • Piperazine, 1-(3,4-dimethoxybenzoyl)-4-(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)- (9CI)
    • BRD-K13414800-001-01-3
    • Vesnarinone(OPC8212)?
    • GLXC-03078
    • DB-056556
    • Inchi: 1S/C22H25N3O4/c1-28-19-7-3-16(14-20(19)29-2)22(27)25-11-9-24(10-12-25)17-5-6-18-15(13-17)4-8-21(26)23-18/h3,5-7,13-14H,4,8-12H2,1-2H3,(H,23,26)
    • InChI Key: ZVNYJIZDIRKMBF-UHFFFAOYSA-N
    • SMILES: O=C(N1CCN(C2C=C3C(NC(CC3)=O)=CC=2)CC1)C1C=C(OC)C(OC)=CC=1

Computed Properties

  • Exact Mass: 395.18500
  • Monoisotopic Mass: 395.18450629g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 593
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.1
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • Color/Form: Colorless granular crystals were obtained from ethanol chloroform
  • Density: 1.246±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 238.1-239.8 ºC
  • Boiling Point: 678.3°C at 760 mmHg
  • Refractive Index: 1.6500 (estimate)
  • Solubility: Slightly soluble (4.3 g/l) (25 º C),
  • PSA: 71.11000
  • LogP: 2.69180
  • pka: 2.86(at 25℃)

Vesnarinone Security Information

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Vesnarinone Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Potassium carbonate Solvents: Ethanol ,  Water
Reference
Synthesis of vesnarinone via active esters
, China, , ,

Production Method 2

Reaction Conditions
Reference
Carbostyril derivatives used as cardiotonic agents and medicines containing them
, Belgium, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  16 h, 10 bar, 70 °C
2.1 Reagents: Potassium carbonate Catalysts: Potassium tetrachloropalladate (supported on ZIF-8) ,  Bis[2-(diphenylphosphino)phenyl] ether Solvents: 1,4-Dioxane ;  18 h, 10 bar, 120 °C
Reference
Concise Synthesis of Vesnarinone and Its Analogues by Using Pd-Catalyzed C-N Bond-Forming Reactions
See, Yi Yang; et al, European Journal of Organic Chemistry, 2014, 2014(33), 7405-7412

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Ethanol ;  8 h, reflux; 8 h, reflux
2.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 - 5 °C; 4 h, rt
Reference
Synthesis of vesnarinone
Zhang, Mengdi; et al, Jingxi Huagong Zhongjianti, 2011, 41(1), 39-41

Production Method 5

Reaction Conditions
1.1 Reagents: Pyrrolidine Catalysts: p-Toluenesulfonic acid Solvents: Toluene ;  4 h, reflux; reflux → rt
1.2 Solvents: 1,4-Dioxane ;  12 h, reflux; reflux → rt
1.3 Catalysts: Indium trichloride Solvents: Methanol ,  Water ;  1 h, reflux
2.1 Reagents: Dabco Catalysts: Acetic acid ,  (OC-6-42)-Bis[[2,3-butanedione 2,3-di(oximato-κN)](1-)]chloro(N,N-dimethyl-4-pyr… ,  Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[2-(2-pyri… Solvents: Acetonitrile ;  24 h, rt
Reference
A photochemical dehydrogenative strategy for aniline synthesis
U. Dighe, Shashikant ; et al, Nature (London, 2020, 584(7819), 75-81

Production Method 6

Reaction Conditions
Reference
Carbostyril derivatives used as cardiotonic agents and medicines containing them
, Belgium, , ,

Production Method 7

Reaction Conditions
Reference
Carbostyril derivatives used as cardiotonic agents and medicines containing them
, Belgium, , ,

Production Method 8

Reaction Conditions
1.1 Solvents: Acetone ;  0.5 h, 0 - 5 °C; 2 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  10 min
2.1 Reagents: Tin tetrachloride ;  4 h, rt → 160 °C
2.2 Reagents: Water ;  cooled
3.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: Water ;  < 10 °C; 3 h, rt
4.1 Reagents: Hydrochloric acid ,  Stannous chloride Solvents: Water ;  55 - 60 °C; 4 h
4.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 12, cooled
5.1 Reagents: Sodium carbonate Solvents: Ethanol ;  8 h, reflux; 8 h, reflux
6.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 - 5 °C; 4 h, rt
Reference
Synthesis of vesnarinone
Zhang, Mengdi; et al, Jingxi Huagong Zhongjianti, 2011, 41(1), 39-41

Production Method 9

Reaction Conditions
Reference
Carbostyril derivatives used as cardiotonic agents and medicines containing them
, Belgium, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Dabco Catalysts: Acetic acid ,  (OC-6-42)-Bis[[2,3-butanedione 2,3-di(oximato-κN)](1-)]chloro(N,N-dimethyl-4-pyr… ,  Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[2-(2-pyri… Solvents: Acetonitrile ;  24 h, rt
Reference
A photochemical dehydrogenative strategy for aniline synthesis
U. Dighe, Shashikant ; et al, Nature (London, 2020, 584(7819), 75-81

Production Method 11

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Potassium tetrachloropalladate (supported on ZIF-8) ,  Bis[2-(diphenylphosphino)phenyl] ether Solvents: 1,4-Dioxane ;  18 h, 10 bar, 120 °C
Reference
Concise Synthesis of Vesnarinone and Its Analogues by Using Pd-Catalyzed C-N Bond-Forming Reactions
See, Yi Yang; et al, European Journal of Organic Chemistry, 2014, 2014(33), 7405-7412

Production Method 12

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 - 5 °C; 4 h, rt
Reference
Synthesis of vesnarinone
Zhang, Mengdi; et al, Jingxi Huagong Zhongjianti, 2011, 41(1), 39-41

Production Method 13

Reaction Conditions
Reference
Carbostyril derivatives used as cardiotonic agents and medicines containing them
, Belgium, , ,

Production Method 14

Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Stannous chloride Solvents: Water ;  55 - 60 °C; 4 h
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 12, cooled
2.1 Reagents: Sodium carbonate Solvents: Ethanol ;  8 h, reflux; 8 h, reflux
3.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 - 5 °C; 4 h, rt
Reference
Synthesis of vesnarinone
Zhang, Mengdi; et al, Jingxi Huagong Zhongjianti, 2011, 41(1), 39-41

Production Method 15

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Lithium bis(trimethylsilyl)amide Catalysts: Tris(dibenzylideneacetone)dipalladium ,  2′-(Dicyclohexylphosphino)-N,N-dimethyl[1,1′-biphenyl]-2-amine Solvents: Toluene ,  Tetrahydrofuran ;  6 bar, rt → 65 °C; 24 h, 65 °C; 65 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  5 min, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  basified, rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  16 h, 10 bar, 70 °C
3.1 Reagents: Potassium carbonate Catalysts: Potassium tetrachloropalladate (supported on ZIF-8) ,  Bis[2-(diphenylphosphino)phenyl] ether Solvents: 1,4-Dioxane ;  18 h, 10 bar, 120 °C
Reference
Concise Synthesis of Vesnarinone and Its Analogues by Using Pd-Catalyzed C-N Bond-Forming Reactions
See, Yi Yang; et al, European Journal of Organic Chemistry, 2014, 2014(33), 7405-7412

Production Method 16

Reaction Conditions
Reference
Carbostyril derivatives used as cardiotonic agents and medicines containing them
, Belgium, , ,

Production Method 17

Reaction Conditions
Reference
Carbostyril derivatives used as cardiotonic agents and medicines containing them
, Belgium, , ,

Production Method 18

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: Water ;  < 10 °C; 3 h, rt
2.1 Reagents: Hydrochloric acid ,  Stannous chloride Solvents: Water ;  55 - 60 °C; 4 h
2.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 12, cooled
3.1 Reagents: Sodium carbonate Solvents: Ethanol ;  8 h, reflux; 8 h, reflux
4.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 - 5 °C; 4 h, rt
Reference
Synthesis of vesnarinone
Zhang, Mengdi; et al, Jingxi Huagong Zhongjianti, 2011, 41(1), 39-41

Production Method 19

Reaction Conditions
1.1 Reagents: Tin tetrachloride ;  4 h, rt → 160 °C
1.2 Reagents: Water ;  cooled
2.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: Water ;  < 10 °C; 3 h, rt
3.1 Reagents: Hydrochloric acid ,  Stannous chloride Solvents: Water ;  55 - 60 °C; 4 h
3.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 12, cooled
4.1 Reagents: Sodium carbonate Solvents: Ethanol ;  8 h, reflux; 8 h, reflux
5.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 - 5 °C; 4 h, rt
Reference
Synthesis of vesnarinone
Zhang, Mengdi; et al, Jingxi Huagong Zhongjianti, 2011, 41(1), 39-41

Vesnarinone Raw materials

Vesnarinone Preparation Products

Additional information on Vesnarinone

Introduction to Vesnarinone (CAS No. 81840-15-5) in Modern Chemical and Biomedical Research

Vesnarinone, a compound with the chemical name (1α,5α,6β)-3,17-dimethyl-1,5α,6α(19α)-trihydroxyandrost-4-en-17-one, is a synthetic steroid derivative that has garnered significant attention in the fields of pharmacology and biomedical research. With its unique structural configuration and multifaceted biological activities, Vesnarinone (CAS No. 81840-15-5) has been extensively studied for its potential therapeutic applications. This introduction delves into the compound's chemical properties, biological mechanisms, and the latest research findings that highlight its significance in contemporary scientific endeavors.

The molecular structure of Vesnarinone (CAS No. 81840-15-5) features a steroidal backbone with hydroxyl and methyl substituents at specific positions, which contribute to its distinct pharmacological profile. The compound's ability to interact with various intracellular signaling pathways has made it a subject of interest for researchers exploring novel therapeutic strategies. Notably, Vesnarinone has demonstrated potent effects on cardiovascular function, making it a candidate for investigating treatments related to heart disease and hypertension.

Recent studies have shed light on the molecular mechanisms through which Vesnarinone (CAS No. 81840-15-5) exerts its biological effects. One of the key areas of investigation has been its interaction with potassium channels, particularly the ATP-sensitive potassium channels (KATP). Research indicates that Vesnarinone can modulate these channels, leading to changes in cellular excitability and contractility. This mechanism has been linked to its potential role in managing cardiovascular conditions by improving myocardial function and reducing oxidative stress.

In addition to its cardiovascular effects, Vesnarinone has shown promise in other therapeutic contexts. Studies have explored its potential anti-inflammatory and neuroprotective properties, suggesting that it may have applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to inhibit certain inflammatory pathways has been particularly noteworthy, making it an attractive candidate for further development in this area.

The synthesis and characterization of Vesnarinone (CAS No. 81840-15-5) have been refined through advanced chemical methodologies. Researchers have developed efficient synthetic routes that enhance the yield and purity of the compound, enabling more rigorous testing in preclinical and clinical settings. These advancements have been crucial for elucidating its pharmacokinetic properties and ensuring its suitability for therapeutic use.

Current research is also focusing on understanding the long-term effects and potential side benefits of Vesnarinone. Investigations are underway to determine whether chronic administration of the compound can lead to sustained improvements in cardiovascular health without significant adverse effects. These studies are essential for paving the way for clinical trials and eventual regulatory approval for specific medical applications.

The integration of computational modeling and high-throughput screening techniques has further accelerated the exploration of Vesnarinone (CAS No. 81840-15-5)'s potential. By leveraging these technologies, scientists can predict how the compound interacts with biological targets at a molecular level, thereby identifying new therapeutic avenues more rapidly than traditional methods alone would allow.

Overall, Vesnarinone (CAS No. 81840-15-5) represents a promising compound with diverse biological activities that warrant continued investigation. Its unique chemical structure and multifaceted pharmacological effects make it a valuable asset in the quest for novel treatments across multiple medical disciplines. As research progresses, it is expected that additional insights will emerge, further solidifying its role as a key player in modern biomedical science.

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